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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges encountered during in vivo experiments with MS1819. The focus is on strategies to

improve its bioavailability and therapeutic efficacy.

Frequently Asked Questions (FAQs)
Q1: What is MS1819 and what is its primary mechanism of action?

MS1819 is a recombinant lipase enzyme developed to treat exocrine pancreatic insufficiency

(EPI), a condition often associated with cystic fibrosis and chronic pancreatitis.[1][2] It is

derived from the yeast Yarrowia lipolytica and functions as an oral, non-systemic biologic

capsule.[1][2][3] Its primary mechanism of action is to break down fat molecules in the digestive

tract, facilitating their absorption as nutrients.[1][2] Unlike traditional porcine enzyme

replacement therapies (PERT), MS1819 is not derived from animal products.[1][3]

Q2: What are the main challenges affecting the in vivo bioavailability and efficacy of MS1819?

The primary challenge for MS1819's in vivo efficacy is not systemic absorption, as it is

designed to act locally in the gastrointestinal tract. Instead, the key issue is maintaining the
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enzyme's stability and activity until it reaches the duodenum, its target site of action. The acidic

environment of the stomach can denature the lipase, reducing its ability to digest fats in the

small intestine. Early clinical trials with standard capsules highlighted this issue, leading to the

development of enteric-coated formulations to protect the enzyme.[4]

Q3: What formulation strategies can be employed to improve the delivery and efficacy of

MS1819?

To enhance the in vivo performance of MS1819, formulation strategies should focus on

protecting the enzyme from gastric acid and ensuring its release in the small intestine. The

most critical and proven strategy is the use of enteric-coated capsules.[4] These capsules are

designed to resist the acidic pH of the stomach and dissolve only in the more alkaline

environment of the duodenum.[4] AzurRx BioPharma, the developer of MS1819, has

transitioned to using enteric-coated microbead formulations in later clinical trials to optimize the

delivery of the active enzyme.[1][5]

Other potential strategies, broadly applicable to improving the bioavailability of oral drugs,

include:

Solid Dispersions: Dispersing the drug in a hydrophilic carrier can improve dissolution.[6][7]

Lipid-Based Delivery Systems: These can enhance the solubility and absorption of certain

drugs.[8][9]

Nanoparticle Formulations: Increasing the surface area through nanosizing can improve

dissolution rates.[6][10]

While these are general strategies, for a biologic like MS1819, formulation to protect against

degradation is paramount.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://cysticfibrosisnewstoday.com/cystic-fibrosis/delpharm-making-enteric-capsules-ms1819-for-options-2-trial-cf-patients-with-epi/
https://www.benchchem.com/product/b15542699/docs?utm_src=pdf-body#technical-support-center-enhancing-the-in-vivo-performance-of-ms1819
https://www.benchchem.com/product/b15542699/docs?utm_src=pdf-body#technical-support-center-enhancing-the-in-vivo-performance-of-ms1819
https://cysticfibrosisnewstoday.com/cystic-fibrosis/delpharm-making-enteric-capsules-ms1819-for-options-2-trial-cf-patients-with-epi/
https://cysticfibrosisnewstoday.com/cystic-fibrosis/delpharm-making-enteric-capsules-ms1819-for-options-2-trial-cf-patients-with-epi/
https://www.benchchem.com/product/b15542699/docs?utm_src=pdf-body#technical-support-center-enhancing-the-in-vivo-performance-of-ms1819
https://www.biospace.com/azurrx-biopharma-announces-positive-topline-data-for-phase-2-ms1819-combination-therapy-trial-in-cystic-fibrosis-patients-with-severe-exocrine-pancreatic-insufficiency-epi
https://cysticfibrosisnewstoday.com/news/ms1819-pert-boosts-fat-absorption-severe-epi/
https://www.hilarispublisher.com/open-access/formulation-strategies-for-optimal-bioavailability-in-drug-delivery-systems.pdf
https://www.tandfonline.com/doi/full/10.1080/17460441.2023.2211801
https://www.upm-inc.com/innovative-approaches-in-pharmaceutical-formulation-for-improving-drug-bioavailability
https://scispace.com/pdf/formulation-strategies-to-improve-the-bioavailability-of-2bplkm215z.pdf
https://www.hilarispublisher.com/open-access/formulation-strategies-for-optimal-bioavailability-in-drug-delivery-systems.pdf
https://www.hilarispublisher.com/open-access/innovative-formulation-strategies-for-enhancing-oral-bioavailability-of-poorly-soluble-drugs.pdf
https://www.benchchem.com/product/b15542699/docs?utm_src=pdf-body#technical-support-center-enhancing-the-in-vivo-performance-of-ms1819
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem/Observation Potential Cause
Troubleshooting Steps &

Recommendations

Low fat absorption observed in

preclinical animal models.

Inadequate protection of the

lipase from stomach acid.

1. Formulation: Utilize an

enteric-coated delivery system

for the MS1819. This is the

most critical step. 2. Dose

Escalation: Systematically

increase the dose of MS1819

to determine if a higher

concentration at the site of

action improves efficacy.[3] 3.

Concomitant Acid Reducers: In

animal studies, consider the

co-administration of a proton

pump inhibitor (PPI) or H2

blocker to temporarily raise

gastric pH and assess its

impact on enzyme activity.

High variability in efficacy

between experimental

subjects.

Differences in gastric emptying

times and intestinal pH.

1. Standardize Feeding

Protocols: Ensure all subjects

are on a consistent diet and

feeding schedule, as food can

influence gastric pH and

emptying.[10] 2. Fasted vs.

Fed State: Conduct studies in

both fasted and fed states to

understand the impact of food

on MS1819 efficacy. 3.

Formulation Robustness:

Ensure the enteric coating is of

high quality and has a

consistent dissolution profile

across a range of pH values

representative of the small

intestine.
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MS1819 shows lower efficacy

compared to standard PERT.

Suboptimal dosage or

incomplete protection of the

enzyme.

1. Dose-Ranging Studies:

Conduct thorough dose-

ranging studies to identify the

optimal dose of MS1819.[2] 2.

Combination Therapy:

Investigate the potential of

using MS1819 as an adjunct to

a reduced dose of PERT.

Clinical studies have shown

that a combination can be

effective.[1][5] 3. Enzyme

Activity Assays: Before in vivo

administration, perform in vitro

assays to confirm the specific

activity of the MS1819 batch

being used.

Quantitative Data from Clinical Trials
The following tables summarize key quantitative data from clinical trials of MS1819.

Table 1: Efficacy of MS1819 Monotherapy
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Trial Metric MS1819 Control (PERT) Notes

Phase 2

OPTION

Coefficient of Fat

Absorption (CFA)
56% 86%

Compared

MS1819 to

standard PERT.

[4][11]

Phase 2a

(Chronic

Pancreatitis)

Increase in CFA

from baseline
21.8% N/A

Statistically

significant

increase at the

highest dose.[3]

Phase 2

OPTION

Coefficient of

Nitrogen

Absorption

(CNA)

93% 97%

Showed

comparable high

nitrogen

absorption.[11]

Table 2: Efficacy of MS1819 in Combination with PERT

Trial Metric Result Notes

Phase 2 Combination

Trial

Average increase in

CFA from baseline
6.57%

Considered clinically

relevant (threshold is

a 5-point increase).[1]

[5]

Phase 2 Combination

Trial

Average increase in

body weight
3.75 pounds -

Phase 2 Combination

Trial

Average decrease in

stool weight
164 grams/day -

Phase 2 Combination

Trial

Average decrease in

daily stools
0.43

Nearly a 50%

reduction.[5]

Experimental Protocols
Protocol: Assessing the Efficacy of MS1819 in a Crossover Clinical Trial (Based on the

OPTION 2 Trial Design)
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Patient Population: Enroll approximately 30 adult cystic fibrosis patients with confirmed

exocrine pancreatic insufficiency.[2]

Study Design: An open-label, crossover study design.[2]

Randomization and Treatment Arms:

Patients are randomized into two cohorts.

Arm 1 (MS1819): Patients receive a 2.2 gram daily oral dose of enteric-coated MS1819 for

three weeks.[2]

Arm 2 (PERT): Patients receive their pre-study, stabilized dose of PERT for three weeks.

[2]

Crossover: After the initial three-week period, patients are crossed over to the other

treatment arm for an additional three weeks.

Primary Efficacy Endpoint: The primary endpoint is the coefficient of fat absorption (CFA).

Stool samples are collected for analysis at the end of each three-week treatment period.[2]

Secondary Endpoints: Secondary endpoints include stool weight, signs and symptoms of

malabsorption, and the coefficient of nitrogen absorption (CNA).[2]

Dose Escalation: A parallel group of patients can be studied in the same fashion using a

higher dose (e.g., 4.4 grams daily) of MS1819 to evaluate dose-response.[2]
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Caption: Mechanism of action and delivery of MS1819.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15542699/docs?utm_src=pdf-body-img#technical-support-center-enhancing-the-in-vivo-performance-of-ms1819
https://www.benchchem.com/product/b15542699/docs?utm_src=pdf-body#technical-support-center-enhancing-the-in-vivo-performance-of-ms1819
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patient Recruitment
(CF with EPI)

Randomization

Group A
(3 Weeks)

Group B
(3 Weeks)

MS1819 Treatment PERT Treatment

Endpoint Analysis 1
(CFA, CNA, etc.)

Crossover

Group A
(3 Weeks)

Group B
(3 Weeks)

PERT Treatment MS1819 Treatment

Endpoint Analysis 2
(CFA, CNA, etc.)

Comparative
Efficacy Analysis

Click to download full resolution via product page

Caption: Crossover clinical trial workflow for MS1819.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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